Cas no 3734-33-6 (Denatonium benzoate)

Denatonium benzoate (ths-839) is the most bitter compound known. It is often used as an aversive agent (bitter) to prevent inappropriate intake. It is used in industrial alcohol, antifreeze, nail biting prevention, respirator mask matching test, animal repellent, liquid soap and shampoo
Denatonium benzoate structure
Denatonium benzoate structure
Product Name:Denatonium benzoate
CAS No:3734-33-6
Molecular Formula:C28H34N2O3
Molecular Weight:446.5812
MDL:MFCD00031578
CID:44439
PubChem ID:24893968

Denatonium benzoate Properties

Names and Identifiers

    • AMMONIUM, BENZYLDIETHYL((2,6-XYLYCARBAMOYL)METHYL), BENZOATE
    • BENZYL-[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]DIETHYLAMMONIUM BENZOATE BENZYLDIETHYL[(2,6-DIMETHYLPHENYLCARBAMOYL)METHYL]AMMONIUM BENZOATE BENZYLDIETHYL [(2,6-XYLYLCARBAMOYL)-AMMONIUM] BENZOATE
    • benzyldiethyl(2,6-xylylcarbamoylmethyl)ammonium benzoate
    • BITREX
    • BITREX(R)
    • BITREX (TM)
    • DENATONIUM BENZOATE
    • N-[2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-benzenemethanaminium benzoate
    • N,N-DIETHYL-N-[(2,6-DIMETHYLPHENYLCAR-BAMOYL)METHYL]BENZYLAMMONIUM BENZOATE
    • REJEXIT (R)
    • ,benzoate
    • Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-,benzoate
    • benzyldiethyl((2,6-xylylcarbamoyl)methyl)-ammoniubenzoate
    • denatonium
    • denatoniumbenzoate,anhydrous
    • n-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-n,n-diethyl-benzenemethanaminiu
    • ths-839
    • Benzyl-[(2,6-dimethylphenylcarbamoyl)-methyl]diethylammonium benzoate
    • benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium,benzoate
    • Bitrex(TM) Solution
    • N-Benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate
    • Aversion
    • Benzyldiethyl[(2,6-dimethylphenylcarbamoyl)methyl]ammonium Benzoate
    • phenylmethyl-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-diethylammonium benzoat
    • THS 839
    • N,N-Diethyl-N-[(2,6-dimethylphenylcarbamoyl)methyl]benzylammonium benzoate
    • Benzyldiethyl(2,6-xylylcarbamoylmeth
    • Lidocaine benzyl benzoate
    • Anispray
    • Gori
    • Denatonium (benzoate)
    • Caswell No. 083BB
    • Denatonium benzoate anhydrous
    • WIN 16568
    • Denatonii benzoas [INN-Latin]
    • Benzoato de denatonio [INN-Spanish]
    • Benzoate de denatonium [INN-French]
    • M5BA6GAF1O
    • Denatonium benzoate [USAN:INN:BAN]
    • EPA Pesticide Chemical Code 009106
    • Denatonium benzoate granules
    • Benzyldiethyl[(2,6-xylylcarbamoyl)methyl]ammonium benzoate
    • Benzyldieth
    • AS-15511
    • THS839
    • Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate
    • Ammonium, benzyldiethyl((2,6xylylcarbamoyl)methyl), benzoate
    • EINECS 223-095-2
    • DENATONIUM BENZOATE [INN]
    • MLS002154073
    • DENATONIUM BENZOATE [VANDF]
    • NSC-157658
    • BENZENEMETHANAMINIUM, N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYL-, BENZOATE, HYDRATE (1:1:1)
    • HMS3373C04
    • HMS2098A03
    • NCGC00017043-01
    • NSC157658
    • Pharmakon1600-01505987
    • Denatonium benzoate [USAN:INN:BAN:NF]
    • DTXSID50235522
    • CHEMBL1371493
    • N(2((2,6Dimethylphenyl)amino)2oxoethyl)N,Ndiethylbenzenemethanaminium benzoate
    • ((2,6-Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
    • HMS3715A03
    • UNII-M5BA6GAF1O
    • Denatonii benzoas
    • N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYLBENZENEMETHANAMINIUM BENZOATE
    • HMS2093L12
    • AC-14888
    • 3734-33-6 (benzoate)
    • Tox21_301587
    • N-benzyl-2-(2,6-dimethylphenylamino)-N,N-diethyl-2-oxoethanaminium benzoate
    • Denatonium benzoate, analytical standard
    • SY075333
    • NCGC00091886-04
    • DENATONIUM BENZOATE (USP-RS)
    • DENATONIUM BENZOATE [MART.]
    • DENATONIUM BENZOATE (MART.)
    • Benzenemethanaminium, N(2((2,6dimethylphenyl)amino)2oxoethyl)N,Ndiethyl, benzoate
    • WIN-16568
    • NCGC00255373-01
    • Benzoato di denatonio
    • Denatonium benzoate, >=98%
    • N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme- thanaminium benzoate
    • benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;benzoate
    • Denatonium benzoate (NF)
    • Benzoate de denatonium (INN-French)
    • ((2,6Xylylcarbamoyl)methyl)diethyl benzyl ammonium benzoate
    • Benzyldiethyl((2,6-xylylcarbamoyl)methyl)ammonium benzoate
    • CAS-3734-33-6
    • DENATONIUM BENZOATE [WHO-DD]
    • Benzoate de denatonium
    • Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate (1:1)
    • HY-B1146
    • Denatonium benzoate, certified reference material, TraceCERT(R)
    • Benzoato de denatonio
    • MFCD00031578
    • DTXCID6014376
    • Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate (1:1)
    • NCGC00017043-02
    • Benzenemethanaminium, N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
    • NSC-759299
    • D2124
    • DENATONIUM BENZOATE (II)
    • DENATONIUM BENZOATE [MI]
    • Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
    • Benzyl-[(2,6-dimethylphenylcarbamoyl)methyl]-diethylammonium benzoate
    • W-106547
    • Benzyldiethyl((2,6xylylcarbamoyl)methyl)ammonium benzoate
    • Ammonium, benzyldiethyl((2,6-xylylcarbamoyl)methyl)-, benzoate
    • UNII-4YK5Z54AT2
    • ARBINOL B
    • NCGC00164432-01
    • DENATONIUM BENZOATE [II]
    • N-benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethan-1-aminium benzoate
    • HMS1571A03
    • Lignocaine benzyl benzoate
    • SMR001233385
    • LIDOCAINE BENZYL BENZOATE HYDRATE
    • Denatonium benzoate, United States Pharmacopeia (USP) Reference Standard
    • NSC 157658
    • 3734-33-6
    • NSC759299
    • HMS2233O05
    • N-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-N,N-diethylbenzeneme-thanaminium benzoate
    • Ammonium,6-xylylcarbamoyl)methyl]-, benzoate
    • Benzoato de denatonio (INN-Spanish)
    • AKOS015888129
    • DB-049095
    • CS-4750
    • Tox21_110754
    • SCHEMBL49511
    • Q414815
    • DENATONIUM BENZOATE [INCI]
    • Benzenemethanaminium,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
    • Bitrex (TN)
    • Denatonii benzoas (INN-Latin)
    • ECX-95BY
    • F16467
    • DTXSID8034376
    • CCG-213592
    • Tox21_110754_1
    • DTXCID80158013
    • DENATONIUM BENZOATE [USP-RS]
    • DENATONIUM BENZOATE [USAN]
    • MDL: MFCD00031578
    • InChIKey: VWTINHYPRWEBQY-UHFFFAOYSA-N
    • Inchi: 1S/C21H28N2O.C7H6O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;8-7(9)6-4-2-1-3-5-6/h7-14H,5-6,15-16H2,1-4H3;1-5H,(H,8,9)
    • SMILES: O=C(C([H])([H])[N+](C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H].[O-]C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

  • Exact Mass: 446.25700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 446.256943
  • Heavy Atom Count: 33
  • Complexity: 473
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • XLogP3: nothing
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 69.2

Experimental Properties

  • LogP: 4.42180
  • PSA: 69.23000
  • Merck: 2891
  • Refractive Index: 1.5800 (estimate)
  • Boiling Point: 555.91°C (rough estimate)
  • Melting Point: 164-168 °C (lit.)
  • Flash Point: Fahrenheit: 212 ° f
    Celsius: 100 ° c
  • Solubility: methanol: 50 mg/mL, clear, colorless
  • Color/Form: White crystals
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • Sensitiveness: Sensitive to humidity
  • Density: 1.1256 (rough estimate)

Denatonium benzoate Security Information

  • Symbol: GHS07
  • RTECS:BO6650000
  • WGK Germany:2
  • Safety Term:S26;S36
  • Safety Instruction: S26-S36
  • Risk Phrases:R22; R36/37/38
  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Prompt:warning
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases: 22-36/37/38
  • Signal Word:Warning
  • TSCA:Yes

Denatonium benzoate Customs Data

  • HS CODE:29242995
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Denatonium benzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I7TG-5g
Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
3734-33-6
5g
$9.00 2025-02-28
A2B Chem LLC
AI49140-5g
Denatonium benzoate
3734-33-6 99%
5g
$9.00 2024-04-20
Aaron
AR00I81S-1g
Benzenemethanaminium,N-[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]-N,N-diethyl-, benzoate
3734-33-6 98%
1g
$4.00 2025-02-28
abcr
AB140658-5 g
Denatonium benzoate, 98%; .
3734-33-6 98%
5 g
€68.30 2023-07-20
Ambeed
A181673-5g
N-Benzyl-2-((2,6-dimethylphenyl)amino)-N,N-diethyl-2-oxoethanaminium benzoate
3734-33-6 99%
5g
$11.0 2025-02-25
Apollo Scientific
OR50488-100g
Denatonium benzoate
3734-33-6 98%
100g
£55.00 2024-05-23
eNovation Chemicals LLC
D584553-100g
Denatonium benzoate
3734-33-6 95%
100g
$200 2021-10-20
Key Organics Ltd
AS-15511-1MG
Denatonium benzoate
3734-33-6 >98%
1mg
£36.00 2025-02-09
MedChemExpress
HY-B1146-10mM*1mLinDMSO
Denatonium benzoate
3734-33-6 99.84%
10mM*1mLinDMSO
¥550 2023-07-26
TRC
D231660-250mg
Denatonium Benzoate
3734-33-6
250mg
$ 63.00 2023-09-08

Denatonium benzoate Suppliers

Hubei Chenghai Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:HU MENG YAO
Phone:13986212397
Email:1400858822@qq.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:CHEN XIN
Phone:17771822910
Email:1439735701@qq.com
Shanghai Jixiang Biotechnology Co.,Ltd
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:ZHU JING LI
Phone:17651674962
Email:710378061@qq.com
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:CAO HAI YAN
Phone:19952847550
Email:2143087160@qq.com
XIN XIANG SHI AO LUO LA Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:CAO MING LI
Phone:15836122123
Email:1025684172@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:GUO YIN
Phone:13657291602
Email:1208480055@qq.com
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3734-33-6)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
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